N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(3-methoxy-4-phenylmethoxyphenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C27H31N3O2/c1-22-8-10-23(11-9-22)20-29-14-16-30(17-15-29)28-19-25-12-13-26(27(18-25)31-2)32-21-24-6-4-3-5-7-24/h3-13,18-19H,14-17,20-21H2,1-2H3/b28-19-
• InChI Key: JNRXJPOTHGUAMY-USHMODERSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=CC(=C(C=C3)OCC4=CC=CC=C4)OC
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C\C3=CC(=C(C=C3)OCC4=CC=CC=C4)OC
• Molecular Formula: C27H31N3O2
• Molecular Weight: 429.6 g/mol

Description

N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine, also known as BM212, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of piperazine derivatives and has shown promising results in various studies as an antitumor and antiviral agent.

Scientific Research Applications

N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine has shown significant potential in various studies as an antitumor and antiviral agent. In a study conducted by Li et al., this compound was shown to inhibit the growth of human hepatocellular carcinoma cells by inducing apoptosis and cell cycle arrest. Similarly, this compound has also been shown to inhibit the replication of hepatitis C virus (HCV) by targeting the NS3 helicase activity. These studies suggest that this compound could be a potential therapeutic agent for the treatment of cancer and viral infections.

Mechanism of Action

The exact mechanism of action of N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine is not fully understood. However, studies have suggested that this compound exerts its antitumor and antiviral effects by targeting specific cellular pathways. In the case of cancer, this compound induces apoptosis and cell cycle arrest by activating the p53 pathway. Similarly, in the case of HCV, this compound inhibits the NS3 helicase activity, which is essential for viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In a study conducted by Zhang et al., this compound was shown to inhibit the migration and invasion of human breast cancer cells by downregulating the expression of matrix metalloproteinases (MMPs). Similarly, this compound has also been shown to induce autophagy in human glioma cells, which is a cellular process that promotes cell survival under stress conditions.

Advantages and Limitations for Lab Experiments

N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also shown promising results in various studies as an antitumor and antiviral agent. However, there are also some limitations to using this compound in lab experiments. The compound has limited solubility in water, which can make it challenging to use in certain assays. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for the research on N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine. One potential direction is to investigate its potential as a therapeutic agent for other types of cancer and viral infections. Additionally, more studies are needed to understand the exact mechanism of action of this compound and to identify potential targets for its antitumor and antiviral effects. Finally, the development of more potent and selective derivatives of this compound could lead to the discovery of new therapeutic agents.
Conclusion:
In conclusion, this compound is a novel compound that has shown significant potential as an antitumor and antiviral agent. Its synthesis method is well-established, and it has been shown to have various biochemical and physiological effects. However, more research is needed to fully understand its mechanism of action and to identify potential therapeutic applications. The future directions for research on this compound are promising and could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)-3-methoxybenzylidene]-4-(4-methylbenzyl)-1-piperazinamine involves the reaction of 4-(4-methylbenzyl)piperazine with 4-hydroxy-3-methoxybenzaldehyde and benzyl bromide in the presence of a base. This reaction results in the formation of this compound as a yellow solid with a melting point of 180-182°C. The purity of the compound can be confirmed by using analytical techniques such as NMR and HPLC.